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Compound of Interest

Compound Name: 2-Bromo-2-phenylacetophenone

Cat. No.: B072529 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This document provides critical safety and logistical

information for the use of 2-Bromo-2-phenylacetophenone (CAS No. 135-73-9), a compound

that presents significant health hazards. Adherence to these guidelines is essential to ensure a

safe laboratory environment.

Hazard Assessment: 2-Bromo-2-phenylacetophenone is classified as a hazardous

substance. It is known to cause severe skin burns, serious eye damage, and respiratory

irritation.[1][2][3] Some safety data sheets also indicate acute toxicity if swallowed or inhaled.[4]

The signal word for this chemical is "Danger".[1][3][4][5]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling 2-Bromo-2-
phenylacetophenone. The following table summarizes the required PPE.
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene,

or Viton™). Double gloving is

recommended.

To prevent skin contact, which

can cause severe burns.[1][2]

[3]

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

that can cause serious and

irreversible eye damage.[1][2]

[3]

Skin and Body Protection

A flame-retardant lab coat

worn over long-sleeved

clothing and closed-toe shoes.

For larger quantities or

increased splash potential, a

chemical-resistant apron is

advised.

To minimize skin exposure and

protect from chemical

splashes.[2]

Respiratory Protection

All handling of 2-Bromo-2-

phenylacetophenone must be

conducted in a certified

chemical fume hood. If a fume

hood is not available, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

To prevent inhalation of dust or

vapors, which can cause

respiratory tract irritation.[1][4]

Experimental Workflow and Handling
Proper handling procedures are critical to minimize exposure risk. The following workflow

outlines the essential steps for safely using 2-Bromo-2-phenylacetophenone in a laboratory

setting.
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Preparation

Handling

Cleanup and Disposal

Don all required PPE as specified in the table

Ensure chemical fume hood is operational
and the work surface is decontaminated

Assemble all necessary equipment and reagents
inside the fume hood

Carefully weigh the required amount
of 2-Bromo-2-phenylacetophenone

Proceed to handling

Transfer the chemical to the reaction vessel
using appropriate tools (e.g., spatula)

Perform the experimental procedure,
keeping the sash at the lowest practical height

Decontaminate all equipment and surfaces
that came into contact with the chemical

Proceed to cleanup

Collect all waste (solid and liquid)
in a clearly labeled, sealed hazardous waste container

Remove PPE in the correct order
to avoid self-contamination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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